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Compound of Interest

Compound Name: Ribalinine

Cat. No.: B15364802 Get Quote

Initial searches for "Ribalinine" have not yielded any published preclinical studies detailing its

dosage or administration in mice.

The compound Ribalinine is identified in chemical databases as 3-hydroxy-2,2,10-trimethyl-

3,4-dihydropyrano[2,3-b]quinolin-5-one, a substance found in the plant Balfourodendron

riedelianum[1]. However, a comprehensive review of available scientific literature reveals a lack

of research pertaining to its pharmacokinetic profile, dosing regimens, administration routes, or

any associated signaling pathways in murine models.

Consequently, the creation of detailed application notes, experimental protocols, and data

tables as requested is not possible at this time due to the absence of foundational research

data.

For researchers, scientists, and drug development professionals, this indicates that any

investigation into the effects of Ribalinine in mice would require de novo preclinical research to

establish fundamental parameters such as:

Maximum tolerated dose (MTD)

Pharmacokinetic and pharmacodynamic (PK/PD) profiles

Efficacious dose ranges for any potential therapeutic indications

Appropriate routes of administration (e.g., oral, intravenous, intraperitoneal)
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Potential mechanisms of action and associated signaling pathways

Without such foundational studies, no standardized protocols or dosage recommendations can

be provided. Further research is necessary to determine the viability and characteristics of

Ribalinine as a potential therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15364802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

